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Compound of Interest

Compound Name:

3-

(Butylaminocarbonyl)phenylboroni

c acid

Cat. No.: B1274008 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability,

synthesis, and potential applications of 3-(Butylaminocarbonyl)phenylboronic acid. The

information is intended to support researchers and professionals in the fields of medicinal

chemistry, chemical biology, and drug development.

Commercial Supplier
While 3-(Butylaminocarbonyl)phenylboronic acid is a specialized chemical, at least one

commercial supplier has been identified. The table below summarizes the available data.

Researchers are advised to contact the supplier directly for the most current information and to

inquire about bulk quantities or custom synthesis options.

Supplier Product Name Purity Quantity Price

Pcovery

3-

(BUTYLAMINOC
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NYLBORONIC

ACID

98% 1g 102.00 €
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Experimental Protocols
For research groups equipped for chemical synthesis, 3-(Butylaminocarbonyl)phenylboronic
acid can be prepared from commercially available starting materials. The following protocol is a

general method adapted from established procedures for the synthesis of analogous

carboxamidophenylboronic acids.

Synthesis of 3-(Butylaminocarbonyl)phenylboronic Acid
Objective: To synthesize 3-(Butylaminocarbonyl)phenylboronic acid from 3-

Carboxyphenylboronic acid and n-butylamine.

Materials:

3-Carboxyphenylboronic acid

n-Butylamine

N,N'-Dicyclohexylcarbodiimide (DCC) or (1-[Bis(dimethylamino)methylene]-1H-1,2,3-

triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) (HATU)

Hydroxybenzotriazole (HOBt)

Anhydrous Dichloromethane (DCM) or Dimethylformamide (DMF)

1 M Hydrochloric Acid (HCl)

Saturated Sodium Bicarbonate (NaHCO₃) solution

Brine (saturated NaCl solution)

Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Silica gel for column chromatography

Ethyl acetate

Hexanes
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Procedure:

Reaction Setup: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon),

dissolve 3-Carboxyphenylboronic acid (1 equivalent) in anhydrous DCM or DMF.

Activation: Add HOBt (1.1 equivalents) and DCC or HATU (1.1 equivalents) to the solution.

Stir the mixture at room temperature for 30 minutes to activate the carboxylic acid.

Amide Coupling: Slowly add n-butylamine (1.2 equivalents) to the reaction mixture.

Reaction Monitoring: Allow the reaction to stir at room temperature overnight. The progress

of the reaction can be monitored by Thin Layer Chromatography (TLC) using a suitable

solvent system (e.g., ethyl acetate/hexanes).

Work-up:

If DCC was used, a white precipitate of dicyclohexylurea (DCU) will form. Filter the

reaction mixture to remove the DCU.

Dilute the filtrate with ethyl acetate and wash sequentially with 1 M HCl, saturated

NaHCO₃ solution, and brine.

Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

Filter the drying agent and concentrate the solvent under reduced pressure to obtain the

crude product.

Purification: Purify the crude product by silica gel column chromatography using a gradient of

ethyl acetate in hexanes to yield the pure 3-(Butylaminocarbonyl)phenylboronic acid.

Characterization: Confirm the identity and purity of the final product using analytical

techniques such as ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Potential Signaling Pathway Involvement
Phenylboronic acids are known to interact with various biological targets and can influence

cellular signaling pathways. While the specific pathways modulated by 3-
(Butylaminocarbonyl)phenylboronic acid are not extensively documented, related
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compounds have shown inhibitory effects on cancer cell migration by targeting key signaling

networks. The diagram below illustrates a generalized signaling pathway that can be influenced

by phenylboronic acid derivatives.
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Caption: Potential inhibition of MAPK/ERK and PI3K/Akt signaling pathways by a

phenylboronic acid derivative.

Experimental Workflow
The following diagram outlines a typical workflow for evaluating the biological activity of a newly

synthesized or procured compound like 3-(Butylaminocarbonyl)phenylboronic acid.
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Caption: A general experimental workflow for the biological evaluation of a small molecule

inhibitor.

To cite this document: BenchChem. [Commercial Availability and Technical Guide for 3-
(Butylaminocarbonyl)phenylboronic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1274008#commercial-suppliers-of-3-
butylaminocarbonyl-phenylboronic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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